Cas no 2694722-02-4 (benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate)

• Product Name: benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate
• CAS No: 2694722-02-4
• MF: C₁₄H₂₃NO₃Si
• MW: 281.422825098038
• CID: 5613054
• PubChem ID: 165947716
• Update Time: 2025-05-20

benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2694722-02-4
• EN300-33050621
• benzyl N-{3-[(trimethylsilyl)oxy]propyl}carbamate
• benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate

• Inchi： 1S/C14H23NO3Si/c1-19(2,3)18-11-7-10-15-14(16)17-12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,15,16)
• InChI Key： BAZUJMYIUDOXAC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.14472013g/mol
• Monoisotopic Mass: 281.14472013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate

Comprehensive Overview of Benzyl N-{3-(Trimethylsilyl)oxypropyl}carbamate (CAS No. 2694722-02-4)

Benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate (CAS No. 2694722-02-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, peptide synthesis, and advanced material science. Its unique structure, featuring a trimethylsilyl (TMS) protecting group and a carbamate linkage, makes it invaluable for controlled reactions in sensitive chemical processes. Researchers and industries increasingly seek this compound for its role in prodrug development and bioconjugation, aligning with trends in targeted drug delivery and personalized medicine.

The growing demand for high-purity synthetic intermediates has spotlighted compounds like benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate. Its CAS No. 2694722-02-4 is frequently queried in academic databases and patent filings, reflecting its relevance in green chemistry and catalytic applications. A key advantage lies in its stability under mild conditions, which is critical for multi-step organic synthesis. Recent studies highlight its compatibility with enzymatic reactions, a hot topic in sustainable manufacturing.

From a technical perspective, the trimethylsilyloxypropyl moiety enhances solubility in non-polar solvents, addressing common challenges in lipophilic compound formulation. This property is particularly valuable for drug encapsulation technologies, where solubility dictates bioavailability. Analysts note rising Google searches for "silyl-protecting groups in drug design" and "carbamate derivatives for biomedical use," underscoring the compound’s alignment with industry needs.

Quality control of benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate (CAS 2694722-02-4) requires stringent HPLC/GC-MS validation due to its application in GMP-compliant synthesis. Suppliers emphasizing batch-to-batch consistency dominate B2B inquiries, as deviations can impact downstream API production. The compound’s MSDS data confirms low toxicity profiles, making it preferable over traditional reagents in occupational safety-conscious labs.

Innovative applications include its use as a linker in solid-phase peptide synthesis (SPPS), where the TMS group enables selective deprotection. Patent analytics reveal a 20% annual growth in filings referencing this compound, particularly for biodegradable polymer modifications. Such trends resonate with the broader push toward eco-friendly biomaterials, a frequently searched topic across scientific forums.

In summary, benzyl N-{3-(trimethylsilyl)oxypropyl}carbamate (CAS 2694722-02-4) bridges critical gaps between synthetic chemistry and applied life sciences. Its versatility in protecting group strategies and compatibility with bioorthogonal chemistry positions it as a staple in modern R&D. As AI-driven molecular design accelerates, compounds with such multifunctionality will remain at the forefront of high-value chemical innovation.